Cas no 16750-40-6 (3-aminobutanenitrile)
3-aminobutanenitrile structure
Product Name:3-aminobutanenitrile
CAS No:16750-40-6
MF:C4H8N2
MW:84.1197204589844
MDL:MFCD00047911
CID:188967
PubChem ID:123366
Update Time:2025-04-19
3-aminobutanenitrile Chemical and Physical Properties
Names and Identifiers
-
- Butanenitrile, 3-amino-
- 3-aminobutanenitrile
- 2-Cyano-1-methylethylamine
- 3-Aminobutyronitrile
- b-Aminobutyronitrile
- Butyronitrile,3-amino- (6CI,8CI)
- SB44698
- DTXSID40903768
- Butyronitrile, 3-amino-
- beta-Aminobutyronitrile
- SY294704
- AKOS010135585
- (R)-3-Aminobutanenitrile
- PPBSMPOYVPZOFM-UHFFFAOYSA-N
- (S)-3-aminobutanenitrile,679808-74-3 - EBuyChem.com
- 679808-74-3
- .beta.-Aminobutyronitrile
- MFCD12197314
- NoName_4511
- 16750-40-6
- EN300-59896
-
- MDL： MFCD00047911
- Inchi： 1S/C4H8N2/c1-4(6)2-3-5/h4H,2,6H2,1H3
- InChI Key： PPBSMPOYVPZOFM-UHFFFAOYSA-N
- SMILES： NC(C)CC#N
Computed Properties
- Exact Mass: 84.06884
- Monoisotopic Mass: 84.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 68.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- PSA: 49.81
3-aminobutanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN0476-1G |
3-aminobutanenitrile |
16750-40-6 | 95% | 1g |
￥ 1,471.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN0476-5G |
3-aminobutanenitrile |
16750-40-6 | 95% | 5g |
￥ 4,507.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN0476-10G |
3-aminobutanenitrile |
16750-40-6 | 95% | 10g |
￥ 6,692.00 | 2023-04-14 | |
| eNovation Chemicals LLC | Y1000254-5g |
3-aminobutanenitrile |
16750-40-6 | 95% | 5g |
$700 | 2024-08-02 | |
| Enamine | EN300-59896-0.05g |
3-aminobutanenitrile |
16750-40-6 | 0.05g |
$82.0 | 2023-02-09 | ||
| Enamine | EN300-59896-0.1g |
3-aminobutanenitrile |
16750-40-6 | 0.1g |
$122.0 | 2023-02-09 | ||
| Enamine | EN300-59896-0.25g |
3-aminobutanenitrile |
16750-40-6 | 0.25g |
$173.0 | 2023-02-09 | ||
| Enamine | EN300-59896-0.5g |
3-aminobutanenitrile |
16750-40-6 | 0.5g |
$273.0 | 2023-02-09 | ||
| Enamine | EN300-59896-1.0g |
3-aminobutanenitrile |
16750-40-6 | 1.0g |
$350.0 | 2023-02-09 | ||
| Enamine | EN300-59896-2.5g |
3-aminobutanenitrile |
16750-40-6 | 2.5g |
$548.0 | 2023-02-09 |
3-aminobutanenitrile Related Literature
-
Yunwei Chen,Xiang Sun,Ningjie Wu,Jingbai Li,Shengnan Jin,Yongliang Zhong,Zirui Liu,Andrey Rogachev,Hyun-Soon Chong Org. Biomol. Chem. 2016 14 920
16750-40-6 (3-aminobutanenitrile) Related Products
- 631921-68-1((2S)-2-Aminobutanenitrile)
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- 679808-74-3((3S)-3-aminobutanenitrile)
- 639804-64-1(Pentanenitrile,3-amino-, (3S)-)
- 1073666-54-2((S)-3-Aminobutanenitrile hydrochloride)
- 75405-06-0(Pentanenitrile,3-amino-)
- 5615-94-1(Butanedinitrile, amino-)
- 400090-60-0(Pentanenitrile,3-amino-, (3R)-)
- 40651-89-6(Butanenitrile,2-amino-)
- 775257-48-2((2R)-2-Aminobutanenitrile)
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